molecular formula C9H7BrF2O3 B1400864 3-(2-Bromo-4,5-difluorophenoxy)propanoic acid CAS No. 911826-30-7

3-(2-Bromo-4,5-difluorophenoxy)propanoic acid

Cat. No.: B1400864
CAS No.: 911826-30-7
M. Wt: 281.05 g/mol
InChI Key: ZEAZKNKIQPOWSS-UHFFFAOYSA-N
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Description

3-(2-Bromo-4,5-difluorophenoxy)propanoic acid is a useful research compound. Its molecular formula is C9H7BrF2O3 and its molecular weight is 281.05 g/mol. The purity is usually 95%.
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Properties

CAS No.

911826-30-7

Molecular Formula

C9H7BrF2O3

Molecular Weight

281.05 g/mol

IUPAC Name

3-(2-bromo-4,5-difluorophenoxy)propanoic acid

InChI

InChI=1S/C9H7BrF2O3/c10-5-3-6(11)7(12)4-8(5)15-2-1-9(13)14/h3-4H,1-2H2,(H,13,14)

InChI Key

ZEAZKNKIQPOWSS-UHFFFAOYSA-N

SMILES

C1=C(C(=CC(=C1F)F)Br)OCCC(=O)O

Canonical SMILES

C1=C(C(=CC(=C1F)F)Br)OCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.68 g of NaOH (42 mmol) in 5 mL of water was added slowly to the suspension of 2.29 mL (20 mmol) 2-bromo-4,5-difluorophenol and 3.07 g (20 mmol) 3-bromopropionic acid. The mixture was heated at 100° C. in an oil bath for 5 hours, and then allowed to cool to room temperature. Water was added to completely dissolve any solid material and the reaction mixture was made acidic with concentrated HCl. The product was extracted into ether (3 times), and the combined organic layers was dried over Na2SO4 and evaporated to give 3.7 g (66%) of the title compound as a light brown solid. 1H NMR (300 MHz, CDCl3): δ 7.4 (t, 1H), 6.8 (q, 1H), 4.3 (t, 2H), 2.9 (t, 2H).
Name
Quantity
1.68 g
Type
reactant
Reaction Step One
Quantity
2.29 mL
Type
reactant
Reaction Step One
Quantity
3.07 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
66%

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